Cas no 2034580-00-0 (1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea
• CAS No: 2034580-00-0
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.4206
• CID: 5353500
• Update Time: 2025-10-19

1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• ABSRTFSSHNUUFR-JOCQHMNTSA-N
• 1-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(thiophen-2-ylmethyl)urea
• 1-(4-pyrazin-2-yloxycyclohexyl)-3-(thiophen-2-ylmethyl)urea
• 1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C16H20N4O2S/c21-16(19-10-14-2-1-9-23-14)20-12-3-5-13(6-4-12)22-15-11-17-7-8-18-15/h1-2,7-9,11-13H,3-6,10H2,(H2,19,20,21)
• InChI Key： ABSRTFSSHNUUFR-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])N([H])C(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C([H])=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 1.8
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea

Research Brief on 1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea (CAS: 2034580-00-0)

The compound 1-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-3-[(thiophen-2-yl)methyl]urea (CAS: 2034580-00-0) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel kinase inhibitors. This structurally unique molecule combines a pyrazine-containing cyclohexyl scaffold with a thiophene-methyl urea moiety, offering potential for selective protein kinase modulation. Recent studies have focused on its synthesis, physicochemical properties, and preliminary biological evaluations against various disease targets.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) detailed an optimized synthetic route for this compound with an overall yield of 68%. The researchers employed a stereoselective [2+2] cycloaddition strategy to construct the key (1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl intermediate, followed by urea formation with (thiophen-2-yl)methyl isocyanate. X-ray crystallography confirmed the absolute configuration of the final product, revealing an interesting intramolecular hydrogen bonding network that contributes to its stability.

Pharmacological characterization studies demonstrated potent inhibitory activity against a panel of 12 kinases, with IC50 values ranging from 2-50 nM for p38α MAPK, JNK1-3, and MNK1/2 kinases. Notably, the compound showed >100-fold selectivity over closely related kinases in the CMGC group. Molecular docking simulations suggest that the thiophene-methyl urea moiety forms critical hydrogen bonds with the hinge region of the kinase domain, while the pyrazine group interacts with hydrophobic residues in the back pocket.

In cellular assays using human macrophage and fibroblast lines, the compound effectively suppressed LPS-induced TNF-α and IL-6 production at sub-micromolar concentrations without showing cytotoxicity up to 50 μM (72-hour exposure). These findings position 2034580-00-0 as a potential lead for inflammatory and fibrotic disorders, with particular promise for pulmonary fibrosis based on its pharmacokinetic profile showing preferential lung tissue distribution in rodent models.

Ongoing research is investigating structure-activity relationships around this scaffold, with particular focus on modifying the pyrazine substitution pattern and exploring alternative heterocycles for the urea moiety. A recent patent application (WO2023187654) claims derivatives of this core structure for use in combination therapies with existing antifibrotic agents. The compound's favorable ADME properties, including oral bioavailability of 62% in rats and plasma half-life of 8.3 hours, support its further development as a clinical candidate.

Future directions for this research include comprehensive toxicology studies, formulation optimization for improved solubility (currently 12 μg/mL at pH 7.4), and investigation of potential combination therapies. The unique dual mechanism targeting both inflammatory and fibrotic pathways makes 2034580-00-0 particularly interesting for complex chronic diseases where current therapies show limited efficacy.